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Compound of Interest

Compound Name: Ferrous nitrate hexahydrate

Cat. No.: B082617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ferrous nitrate hexahydrate, Fe(NO₃)₂·6H₂O, is a green crystalline solid that serves as a

versatile reagent and precursor in various chemical transformations. While its application in

organic synthesis is less documented than its ferric counterpart, iron(III) nitrate, ferrous nitrate

plays a crucial role in specific reactions and as a precursor for catalytically active iron-based

materials. This document provides detailed application notes and experimental protocols for the

use of ferrous nitrate hexahydrate and related iron nitrate compounds in organic synthesis,

with a focus on providing clear, actionable information for researchers in academia and

industry.

Physicochemical Properties
A summary of the key physicochemical properties of ferrous nitrate hexahydrate is presented

in the table below.
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Property Value

Chemical Formula Fe(NO₃)₂·6H₂O

Molecular Weight 287.95 g/mol [1]

Appearance Green crystalline solid[2]

Solubility Highly soluble in water[2]

Applications in Organic Synthesis
While direct applications of ferrous nitrate hexahydrate as a catalyst or reagent in organic

synthesis are not extensively reported due to its propensity for oxidation to the more stable

ferric state, it serves as a valuable precursor for the synthesis of iron-based catalysts and

nanoparticles. The majority of "iron nitrate" applications in organic synthesis literature refer to

ferric nitrate nonahydrate, Fe(NO₃)₃·9H₂O, which is a powerful oxidizing agent and nitrating

reagent.

Precursor for Iron Oxide Nanoparticle Catalysts
Ferrous nitrate hexahydrate is a common precursor for the synthesis of iron oxide

nanoparticles (e.g., magnetite, Fe₃O₄), which are subsequently used as heterogeneous

catalysts in various organic transformations.

Experimental Workflow: Synthesis of Iron Oxide Nanoparticles

Caption: General workflow for the synthesis of iron oxide nanoparticles using ferrous nitrate
hexahydrate as a precursor.

Protocol: Synthesis of Magnetite (Fe₃O₄) Nanoparticles

Preparation of Iron Solution: Dissolve a specific amount of ferrous nitrate hexahydrate in

deoxygenated deionized water in a three-necked flask equipped with a mechanical stirrer, a

condenser, and a nitrogen inlet.

Co-precipitation: While vigorously stirring under a nitrogen atmosphere, add a solution of

ammonium hydroxide dropwise until a black precipitate forms and the pH of the solution
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reaches approximately 10-11.

Aging: Continue stirring the mixture at an elevated temperature (e.g., 80 °C) for a defined

period (e.g., 1-2 hours) to allow for crystal growth and stabilization.

Isolation: After cooling to room temperature, isolate the black magnetite nanoparticles using

a strong magnet. Decant the supernatant.

Washing: Wash the nanoparticles repeatedly with deoxygenated deionized water and then

with ethanol until the supernatant is neutral.

Drying: Dry the resulting black powder in a vacuum oven at a moderate temperature (e.g., 60

°C) overnight.

The resulting iron oxide nanoparticles can be used as catalysts in reactions such as C-C

coupling and oxidation reactions.

Iron(III) Nitrate in Nitration and Cyclization Reactions
Due to the prevalence of ferric nitrate in the literature for the following applications, the

protocols provided are for ferric nitrate nonahydrate. These reactions showcase the utility of

iron nitrates in the synthesis of valuable organic molecules.

a) Nitration of Alkenyl Carboxylic Acids (Nitrolactonization)

Ferric nitrate nonahydrate can be used to achieve the nitrolactonization of alkenyl carboxylic

acids, providing access to nitrolactones which are valuable synthetic intermediates. This

reaction proceeds through a radical mechanism initiated by the thermal decomposition of ferric

nitrate.

Reaction Scheme:

Quantitative Data: Nitrolactonization of various Alkenyl Carboxylic Acids
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Entry Substrate Product Yield (%)

1
2-phenylbut-3-enoic

acid

4-nitro-3-phenyl-

dihydrofuran-2(3H)-

one

75

2

2-(4-

methoxyphenyl)but-3-

enoic acid

3-(4-

methoxyphenyl)-4-

nitro-dihydrofuran-

2(3H)-one

82

3
2-(4-chlorophenyl)but-

3-enoic acid

3-(4-chlorophenyl)-4-

nitro-dihydrofuran-

2(3H)-one

70

Protocol: General Procedure for Nitrolactonization[3]

Reaction Setup: To a solution of the alkenyl carboxylic acid (1.0 equiv) in a suitable solvent

(e.g., 1,2-dichloroethane) in a round-bottom flask, add ferric nitrate nonahydrate (1.5 equiv).

Reaction Conditions: Heat the reaction mixture at a specified temperature (e.g., 80 °C) and

monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature and quench with a

saturated aqueous solution of sodium bicarbonate.

Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. Purify the crude product by column chromatography on

silica gel.

Logical Relationship: Proposed Mechanism of Nitrolactonization

Caption: Proposed radical mechanism for the ferric nitrate-mediated nitrolactonization of

alkenyl carboxylic acids.[3]

b) Radical Nitro-cyclization of 1,6-Dienes
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Ferric nitrate nonahydrate can promote the radical addition of a nitro group to 1,6-dienes,

followed by cyclization to afford five-membered ring compounds.[4] This method offers a

practical route to functionalized nitro compounds.

Reaction Scheme:

Quantitative Data: Nitro-cyclization of 1,6-Dienes

Entry Substrate Product Yield (%)

1
Diethyl 2,2-

diallylmalonate

Diethyl 3-

(nitromethyl)-4-

methylcyclopentane-

1,1-dicarboxylate

65

2

N,N-diallyl-4-

methylbenzenesulfona

mide

1-((4-

methylphenyl)sulfonyl)

-3-(nitromethyl)-4-

methylpyrrolidine

72

Protocol: General Procedure for Nitro-cyclization of 1,6-Dienes[4]

Reaction Setup: A mixture of the 1,6-diene (1.0 equiv) and ferric nitrate nonahydrate (2.0

equiv) in a suitable solvent (e.g., acetonitrile) is placed in a sealed tube.

Reaction Conditions: The reaction mixture is heated to a specific temperature (e.g., 100 °C)

for a designated time (e.g., 12 hours).

Work-up: After cooling to room temperature, the solvent is removed under reduced pressure.

Purification: The residue is purified by column chromatography on silica gel to afford the

desired nitro-cyclized product.

Conclusion
Ferrous nitrate hexahydrate is a valuable precursor for the synthesis of catalytically active

iron oxide nanoparticles. While direct applications in organic synthesis are limited, the broader

class of iron nitrates, particularly ferric nitrate, demonstrates significant utility in reactions such
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as nitration and cyclization. The protocols and data presented here provide a foundation for

researchers to explore the potential of these inexpensive and environmentally benign reagents

in the development of novel synthetic methodologies. Further investigation into the catalytic

applications of ferrous nitrate, potentially through in situ generation or stabilization of the Fe(II)

state, may unveil new and efficient transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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